![molecular formula C16H18N4O2 B027856 5-(2-Ethoxyphenyl)-3-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one CAS No. 139756-30-2](/img/structure/B27856.png)
5-(2-Ethoxyphenyl)-3-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one
Description
5-(2-Ethoxyphenyl)-3-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one, also known as 5-EPP-P, is a novel pyrazolo[4,3-d]pyrimidin-7-one derivative that has been studied for its potential applications in scientific research. This compound has been found to possess unique properties that make it an attractive candidate for a variety of applications.
Scientific Research Applications
Antiproliferative Agent
Pyrido[2,3-d]pyrimidin-5-one derivatives, which are structurally related to the compound , have shown promising antiproliferative activities . These compounds can inhibit the growth of cancer cells by interfering with cell division and proliferation. The compound API-1 , belonging to this class, is a notable antiproliferative agent. The potential application of our compound could be in the development of new cancer therapies, particularly targeting rapidly dividing tumor cells.
Antimicrobial Activity
Compounds with the pyrido[2,3-d]pyrimidine core have been reported to exhibit antimicrobial properties . This suggests that our compound could be synthesized and tested for its efficacy against various bacterial and fungal pathogens. It could contribute to the development of new antibiotics or antifungal agents, especially in an era where resistance to existing drugs is a growing concern.
Anti-inflammatory and Analgesic
The pyrido[2,3-d]pyrimidine derivatives are also known for their anti-inflammatory and analgesic effects . Research into the compound could lead to new treatments for inflammatory diseases and conditions associated with pain, providing an alternative to nonsteroidal anti-inflammatory drugs (NSAIDs) with potentially fewer side effects.
Hypotensive Applications
Some members of the pyrido[2,3-d]pyrimidine class have hypotensive effects, meaning they can lower blood pressure . The compound could be explored as a potential candidate for treating hypertension, which is a major risk factor for cardiovascular diseases.
Antihistaminic Effects
The pyrido[2,3-d]pyrimidine derivatives have been associated with antihistaminic activities, which could make them useful in the treatment of allergic reactions . By acting on histamine receptors, these compounds could alleviate symptoms of allergies, such as itching, swelling, and redness.
Tyrosine Kinase Inhibition
Among the pyrido[2,3-d]pyrimidin-7-one derivatives, some compounds, like TKI-28 , are known as tyrosine kinase inhibitors . These inhibitors are crucial in targeted cancer therapies as they can block specific enzymes that promote the growth of cancer cells. Investigating the tyrosine kinase inhibitory activity of our compound could lead to the development of new targeted therapies for various cancers.
properties
IUPAC Name |
5-(2-ethoxyphenyl)-3-propyl-2,6-dihydropyrazolo[4,3-d]pyrimidin-7-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N4O2/c1-3-7-11-13-14(20-19-11)16(21)18-15(17-13)10-8-5-6-9-12(10)22-4-2/h5-6,8-9H,3-4,7H2,1-2H3,(H,19,20)(H,17,18,21) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LSJMCZVDVVSHJA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=C2C(=NN1)C(=O)NC(=N2)C3=CC=CC=C3OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30625306 |
Source
|
| Record name | 5-(2-Ethoxyphenyl)-3-propyl-2,4-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30625306 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
298.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(2-Ethoxyphenyl)-3-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one | |
CAS RN |
139756-30-2 |
Source
|
| Record name | 5-(2-Ethoxyphenyl)-3-propyl-2,4-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30625306 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5,7-Dimethyl-1H-pyrrolo[3,2-B]pyridine](/img/structure/B27782.png)
![9-Methylnaphtho[1,2-c]furan-1,3-dione](/img/structure/B27787.png)
